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Compound of Interest

Compound Name: 2-Cyclohexylethyl acetate
CAS No.: 21722-83-8
Cat. No.: B1585504

Get Quote

Abstract: This in-depth technical guide provides a comprehensive overview of 2-
Cyclohexylethyl acetate, a significant fragrance ingredient utilized in the cosmetics industry. It
elaborates on the molecule's chemical characteristics, synthesis processes, safety profile, and
its application in various cosmetic formulations. This document is intended for an audience of
researchers, cosmetic chemists, and regulatory professionals who require a thorough
understanding of this key fragrance material.

Introduction and Chemical Identity

2-Cyclohexylethyl acetate is a synthetic fragrance ingredient prized for its fresh, fruity, and
subtly floral aroma, often described with notes of apple, pear, and a hint of rose.[1][2] Its
chemical stability and pleasant olfactory profile make it a versatile component in a broad
spectrum of cosmetic and personal care products.[2]

Chemically, it is the acetate ester of 2-cyclohexylethanol. Its identity is established by several
key identifiers:
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Identifier Value Source
Chemical Name 2-Cyclohexylethyl acetate [31141[5]
INCI Name 2-CYCLOHEXYLETHYL (4]
ACETATE

CAS Number 21722-83-8 [1103114]
EINECS Number 244-543-3 [4]
Chemical Formula C10H1802 [4][5]
Molecular Weight 170.25 g/mol [4]

The molecular structure of 2-Cyclohexylethyl acetate is depicted in the diagram below.

Figure 1: Chemical Structure of 2-Cyclohexylethyl acetate.

Synthesis and Manufacturing

The industrial production of 2-Cyclohexylethyl acetate is primarily achieved through the
esterification of 2-cyclohexylethanol with either acetic anhydride or acetic acid. This reaction is
a classic example of Fischer esterification.

Reaction Principle: The fundamental mechanism involves the nucleophilic attack of the
hydroxyl group of 2-cyclohexylethanol on the carbonyl carbon of the acetylating agent. To
enhance the reaction rate, a strong acid catalyst, such as sulfuric acid or p-toluenesulfonic
acid, is typically employed. The catalyst protonates the carbonyl oxygen, increasing the
electrophilicity of the carbonyl carbon and facilitating the departure of the leaving group.

A generalized workflow for the synthesis process is illustrated below.
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Figure 2: Generalized Synthesis Workflow for 2-Cyclohexylethyl acetate.

Exemplary Laboratory-Scale Synthesis Protocol:

Reactor Charging: A suitable reaction vessel (e.g., a 1 L, three-necked, round-bottom flask)
is equipped with a mechanical stirrer, a thermometer, and a reflux condenser. It is then
charged with 2-cyclohexylethanol (1.0 mole), acetic anhydride (1.1 moles), and a catalytic
amount of concentrated sulfuric acid (e.g., 0.5 mL).

Reaction Execution: The reaction mixture is heated to a temperature of 80-90°C while being
continuously stirred. The progress of the esterification is monitored using an appropriate
analytical technique, such as gas chromatography (GC), until the starting alcohol is
consumed, which typically takes 2-4 hours.

Work-up and Neutralization: Upon completion, the mixture is allowed to cool to ambient
temperature. It is then carefully poured into a separatory funnel that contains a saturated
solution of sodium bicarbonate to neutralize the remaining acid catalyst and any unreacted
acetic anhydride.

Extraction and Washing: The aqueous layer is extracted multiple times with a suitable
organic solvent, such as ethyl acetate. The combined organic layers are subsequently
washed with brine to remove any residual water-soluble impurities.

Drying and Purification: The organic phase is dried over an anhydrous drying agent like
magnesium sulfate and then filtered. The solvent is removed via rotary evaporation, and the
resulting crude product is purified by fractional distillation under reduced pressure to yield
high-purity 2-Cyclohexylethyl acetate.

Safety and Toxicological Profile

The safety of fragrance ingredients is a critical aspect of cosmetic science. 2-Cyclohexylethyl

acetate has undergone safety assessments by authoritative bodies such as the Research

Institute for Fragrance Materials (RIFM).

A summary of key toxicological data is presented in the following table:

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1585504/docs?utm_src=pdf-body-img#2-cyclohexylethyl-acetate-a-comprehensive-technical-guide-for-cosmetic-science-professionals
https://www.benchchem.com/product/b1585504/docs?utm_src=pdf-body#2-cyclohexylethyl-acetate-a-comprehensive-technical-guide-for-cosmetic-science-professionals
https://www.benchchem.com/product/b1585504/docs?utm_src=pdf-body#2-cyclohexylethyl-acetate-a-comprehensive-technical-guide-for-cosmetic-science-professionals
https://www.benchchem.com/product/b1585504/docs?utm_src=pdf-body#2-cyclohexylethyl-acetate-a-comprehensive-technical-guide-for-cosmetic-science-professionals
https://www.benchchem.com/product/b1585504/docs?utm_src=pdf-body#2-cyclohexylethyl-acetate-a-comprehensive-technical-guide-for-cosmetic-science-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585504?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Toxicological Endpoint

Result

Source

Acute Oral Toxicity (LD50)

Data on analogous structures

suggest low toxicity

[6]

Acute Dermal Toxicity (LD50)

Data on analogous structures

suggest low toxicity

[6]

Skin Irritation

Not expected to be a

significant skin irritant

[6]

Skin Sensitization

No safety concerns for skin
sensitization under current use
levels

[6]

Phototoxicity/Photoallergenicit

y

Not expected to be
photoirritating or

photoallergenic

[6]

Genotoxicity

Not genotoxic

[6]7]

The RIFM Expert Panel has concluded that similar fragrance materials are safe for use in

cosmetic products at their current levels of use.[6] The exposure level for cyclohexaneethyl

acetate is below the Cramer Class | Threshold of Toxicological Concern (TTC) value for

inhalation exposure local effects.[8]

Application in Cosmetic Formulations

The versatility and stability of 2-Cyclohexylethyl acetate make it a valuable ingredient in a

wide array of cosmetic products.[2]

Fragrance Profile and Blending: Its fresh, sweet, fruity-floral character allows it to act as a

blender and a fixative in various fragrance compositions.[1] It can introduce a natural-smelling

fruitiness to floral bouquets or provide a bright top note to citrus and green fragrances.[2]

Stability and Performance:

o pH Stability: It demonstrates good stability in the typical pH range of cosmetic formulations.
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o Oxidative Stability: The saturated cyclohexyl ring imparts good oxidative stability, which helps
to prevent discoloration and the development of off-odors in the final product.

o Substantivity: With its moderate volatility, it possesses a reasonable substantivity on the skin,
contributing to the persistence of the fragrance.

Recommended Use Levels: The concentration of 2-Cyclohexylethyl acetate in a finished
product is dependent on the desired fragrance intensity and the overall composition of the
product. It is used in a variety of personal care, cosmetic, and household products.[2]

Conclusion

2-Cyclohexylethyl acetate is a well-established and safe fragrance ingredient with a desirable
and versatile aroma profile. Its straightforward synthesis, favorable toxicological profile, and
good stability in cosmetic formulations make it a valuable tool for fragrance chemists and
cosmetic formulators. The continued safe use of this ingredient in the cosmetics industry is
ensured by adherence to the standards set by organizations like IFRA and the safety
assessments conducted by RIFM.
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194, 114989.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1585504?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585504?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

